Cas no 944580-92-1 (Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-7-(trifluoromethyl)-)

• Product Name: Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-7-(trifluoromethyl)-
• CAS No: 944580-92-1
• MF: C₁₄H₈BrF₃N₂
• MW: 341.125932693481
• CID: 802497
• PubChem ID: 45158619
• Update Time: 2025-04-19

Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-7-(trifluoromethyl)-
• 2-(4-bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine
• 2-(4-Bromo-phenyl)-7-trifluoromethyl-imidazo[1,2-a]pyridine
• 2-(2-CHLOROETHYL)THIO-1,3,4-THIADIAZOLE-5-THIOL
• 2-(4-bromophenyl)-7-trifluoromethyl-imidazo[1,2-a]pyridine
• 2-(4-bromophenyl)-7-trifluoromethylimidazo[1,2-a]pyridine
• 944580-92-1
• DTXSID00669595

• Inchi： 1S/C14H8BrF3N2/c15-11-3-1-9(2-4-11)12-8-20-6-5-10(14(16,17)18)7-13(20)19-12/h1-8H
• InChI Key： VNLJYBKDRJKULM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

• Exact Mass: 339.98200
• Monoisotopic Mass: 339.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5

Experimental Properties

• PSA: 17.30000
• LogP: 4.78260